N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not directly available in the literature .Scientific Research Applications
Pharmacokinetics and Metabolism Studies
- Metabolism and Disposition of Novel Compounds: Certain studies have detailed the absorption, metabolism, and excretion of novel pharmaceutical compounds. For instance, the metabolism and disposition of venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, have been thoroughly characterized. This research highlights the pharmacokinetics of drugs designed to target specific proteins or receptors involved in disease processes, showing the importance of understanding how drugs are metabolized and eliminated from the body (Liu et al., 2017).
Clinical Trials and Drug Safety
- Safety and Efficacy in Clinical Trials: Clinical trials focusing on new drugs' safety and efficacy are crucial in medical research. An example includes a study on MCC-135 as an adjunct to primary percutaneous coronary intervention in patients with acute myocardial infarction, testing the hypothesis that intracellular calcium modulation could preserve left ventricular function and reduce infarct size. Although no significant benefits were observed, such trials are essential for determining potential therapeutic applications of new compounds (Jang et al., 2008).
Drug Development and Molecular Interaction Studies
- Molecular Interaction and Receptor Occupancy: Research on the occupancy of receptors by specific antagonists, such as 5-Hydroxytryptamine1A (5-HT1A) receptor occupancy studies, provides insight into the development of drugs targeting specific receptors. These studies help in understanding the interaction between new compounds and biological targets, thereby informing the development of treatments for conditions like anxiety and depression (Rabiner et al., 2002).
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H34N6O4S2/c1-22-11-12-23(2)27(19-22)33-29(38)21-42-31-35-34-28(37(31)25-9-5-3-6-10-25)20-32-30(39)24-13-15-26(16-14-24)43(40,41)36-17-7-4-8-18-36/h3,5-6,9-16,19H,4,7-8,17-18,20-21H2,1-2H3,(H,32,39)(H,33,38) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBBMXKJTQPBXMT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H34N6O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
618.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.